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Compound of Interest

Compound Name: Ethylene sulfite

Cat. No.: B1361825 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethylene Sulfite

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical safety is paramount for ensuring a secure laboratory environment.

This guide provides an in-depth overview of the safety data, handling precautions, and

emergency procedures for ethylene sulfite (CAS No. 3741-38-6), a compound used in organic

synthesis and as an electrolyte additive in lithium-ion batteries.

Chemical Identification and Properties
Ethylene sulfite, also known as Glycol sulfite or 1,3,2-Dioxathiolane-2-oxide, is a cyclic sulfite

ester.[1][2] It is a colorless to pale yellow liquid with a faint, sulfurous, or pungent odor.[1]

Table 1: Physical and Chemical Properties of Ethylene Sulfite
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Property Value Citations

CAS Number 3741-38-6 [2][3]

Molecular Formula C₂H₄O₃S [3]

Molecular Weight 108.12 g/mol [3]

Appearance Clear, colorless liquid [2][3]

Boiling Point 159.1 °C to 171 °C [2][3]

Melting Point -17 °C [2]

Density 1.426 g/mL at 25 °C [3]

Flash Point
79 °C to 91.7 °C (175 °F to

197.1 °F)
[3]

| Solubility | Very soluble in water |[2] |

Hazard Identification and Classification
Ethylene sulfite is classified as a hazardous chemical.[4] It is crucial to understand its

potential health effects and physical hazards before handling.

Table 2: GHS Hazard Classification for Ethylene Sulfite

Hazard Class Category Hazard Statement Citations

Acute Toxicity, Oral Category 3
H301: Toxic if
swallowed

[1][4]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[1][4]

| Flammable Liquids | Category 4 | H227: Combustible liquid |[4][5] |

Summary of Health Hazards:
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Ingestion: Toxic if swallowed.[4] May cause gastrointestinal irritation with nausea, vomiting,

and diarrhea.[2]

Inhalation: May cause respiratory tract irritation.[1][2] High concentrations could lead to

central nervous system depression.[2]

Skin Contact: Can cause mild skin irritation and dermatitis.[1][2]

Eye Contact: Causes serious eye irritation, potentially leading to chemical conjunctivitis and

corneal damage.[2][4]

Chronic Exposure: Long-term studies on chronic toxicity are limited.[1] It is noted as a

questionable carcinogen with experimental tumorigenic data.[1]

Safe Handling and Storage Protocols
Adherence to strict protocols is essential to minimize exposure and ensure safety.

Engineering and Administrative Controls
A foundational principle of chemical safety is to control hazards at their source.

Ventilation: Always handle ethylene sulfite in a well-ventilated area.[2] Use of a chemical

fume hood is strongly recommended to prevent inhalation of vapors.[6]

Eyewash and Safety Shower: Facilities must be equipped with an eyewash station and a

safety shower that are easily accessible.[6]

Inventory Management: Maintain a detailed inventory of all chemicals, including ethylene
sulfite, to track usage and disposal.[7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling ethylene sulfite.

Eye and Face Protection: Wear chemical safety goggles or eyeglasses that comply with

OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard

EN166.[2][4]
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Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene) and

protective clothing to prevent skin exposure.[2][8]

Respiratory Protection: Under normal use conditions with adequate ventilation, a respirator is

not typically required.[5] However, if workplace conditions warrant it (e.g., aerosol formation),

a respiratory protection program that meets OSHA 29 CFR 1910.134 and ANSI Z88.2

requirements must be followed.[2]

General Handling Protocol
Pre-Handling Review: Before starting any work, review the Safety Data Sheet (SDS) for

ethylene sulfite.[8] Ensure all necessary PPE is available and in good condition.

Area Preparation: Ensure the work area, particularly the chemical fume hood, is clean and

uncluttered. Keep away from heat, sparks, and open flames.[2]

Chemical Handling:

Avoid all personal contact, including inhalation.[9]

Wash hands thoroughly after handling the substance.[2]

Do not eat, drink, or smoke in the laboratory area.[9]

Avoid contact with incompatible materials such as strong oxidizing agents and strong

acids.[2]

Post-Handling:

Keep the container tightly closed when not in use.[2]

Remove contaminated clothing and wash it before reuse.[2]

Clean the work area thoroughly.

Storage Requirements
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Proper storage is critical to maintaining the stability of ethylene sulfite and preventing

hazardous situations.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from sources of ignition, heat, and direct sunlight.[2][10]

Isolate from incompatible substances like strong bases, oxidizing agents, and moisture-

sensitive reagents.[1] Hydrolysis in the presence of water or humidity can release sulfur

dioxide gas.[1]

Risk Management Process
Hierarchy of Controls

Hazard Identification
(Ethylene Sulfite Properties:

- Toxic if Swallowed
- Eye Irritant

- Combustible)

Risk Assessment
(Evaluate exposure potential

during handling, storage,
and experiments)

Implementation of
Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Most Effective Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Least Effective
(Last line of defense)

Click to download full resolution via product page

Caption: Logical relationship of hazard identification, risk assessment, and control measures.

Emergency and First-Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 3: First-Aid Measures for Ethylene Sulfite Exposure
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Exposure Route First-Aid Instructions Citations

Ingestion

Do NOT induce vomiting. If
the person is conscious
and alert, rinse their mouth
and have them drink 2-4
cupfuls of milk or water.
Seek immediate medical
attention.

[2]

Inhalation

Move the person to fresh air

immediately. If breathing is

difficult, administer oxygen. If

they are not breathing, give

artificial respiration. Seek

medical aid.

[2]

Skin Contact

Immediately flush the skin with

plenty of soap and water for at

least 15 minutes while

removing all contaminated

clothing and shoes. Seek

medical aid.

[2]

| Eye Contact | Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present. Seek medical aid. |[2][5] |

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam to

extinguish a fire.[2] Water spray can also be used to keep fire-exposed containers cool.[4]

Hazards: Ethylene sulfite is a combustible liquid.[5] Vapors are heavier than air and may

travel to an ignition source.[5] Thermal decomposition can produce irritating and toxic gases,

including carbon monoxide, carbon dioxide, and sulfur oxides.[2][4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][4]
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Accidental Release Measures
Personal Precautions: Remove all sources of ignition.[4] Ensure adequate ventilation. Avoid

contact with the spilled material.

Containment and Cleanup: Cover drains to prevent entry into the sewer system.[5] Absorb

the spill with a liquid-absorbent, inert material (e.g., Chemizorb®, sand, earth).[5] Collect the

material into a suitable, labeled container for proper waste disposal.[9]

1. Planning & Risk Assessment
- Review SDS

- Identify Hazards

2. Preparation
- Assemble PPE

- Prepare Fume Hood

3. Chemical Handling
- Dispense & Use
- Monitor for Spills

4. Temporary Storage
- Tightly Seal Container

- Place in Designated Area

5. Decontamination & Cleanup
- Clean Work Area

- Decontaminate Equipment

Re-use

6. Waste Disposal
- Segregate Waste

- Label & Store for Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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